Cas no 343318-13-8 (Pyridine,3-cyclohexyl-2-ethoxy-(9ci))

• Product Name: Pyridine,3-cyclohexyl-2-ethoxy-(9ci)
• CAS No: 343318-13-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 2183644
• PubChem ID: 12537910
• Update Time: 2025-07-15

Pyridine,3-cyclohexyl-2-ethoxy-(9ci) Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-cyclohexyl-2-ethoxy-(9ci)
• DB-289346
• 3-Cyclohexyl-2-ethoxypyridine
• CS-0089067
• D74811
• PYRIDINE, 3-CYCLOHEXYL-2-ETHOXY-
• 343318-13-8
• Pyridine, 3-cyclohexyl-2-ethoxy- (9CI)

• Inchi： 1S/C13H19NO/c1-2-15-13-12(9-6-10-14-13)11-7-4-3-5-8-11/h6,9-11H,2-5,7-8H2,1H3
• InChI Key： ZNKOMRRPGBKWIY-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC=CN=1)C1CCCCC1

Computed Properties

• Exact Mass: 205.147
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1A^2
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Pyridine,3-cyclohexyl-2-ethoxy-(9ci)

Comprehensive Overview of Pyridine,3-cyclohexyl-2-ethoxy-(9ci) (CAS No. 343318-13-8)

Pyridine,3-cyclohexyl-2-ethoxy-(9ci) (CAS No. 343318-13-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core substituted with a cyclohexyl and ethoxy group, exhibits versatile chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its structural adaptability and functional diversity.

The molecular structure of Pyridine,3-cyclohexyl-2-ethoxy-(9ci) combines the aromaticity of pyridine with the steric and electronic effects of the cyclohexyl and ethoxy substituents. This combination enhances its reactivity and selectivity in synthetic pathways, making it a key intermediate in the synthesis of complex molecules. Recent studies highlight its role in the development of novel heterocyclic compounds, which are pivotal in drug discovery and material innovation. The compound's CAS No. 343318-13-8 serves as a critical identifier for researchers seeking precise chemical data.

In the context of current trends, Pyridine,3-cyclohexyl-2-ethoxy-(9ci) aligns with the growing demand for sustainable chemistry and green synthesis methods. As industries strive to reduce environmental impact, this compound's potential for use in catalysis and biodegradable materials has become a focal point. Additionally, its relevance in AI-driven drug discovery platforms underscores its importance in modern research, where computational tools are used to predict its interactions and optimize its applications.

From a commercial perspective, Pyridine,3-cyclohexyl-2-ethoxy-(9ci) is sought after for its role in high-value chemical synthesis. Its incorporation into pharmaceutical intermediates and specialty chemicals has been documented in numerous patents, reflecting its industrial significance. The compound's stability under various conditions further enhances its utility in scalable production processes, a critical factor for manufacturers aiming to meet global demand.

Safety and handling of Pyridine,3-cyclohexyl-2-ethoxy-(9ci) adhere to standard laboratory protocols, ensuring minimal risk during research and production. While it is not classified under restricted categories, proper storage and handling are essential to maintain its integrity and performance. Researchers often inquire about its solubility, melting point, and spectroscopic data, which are readily available in chemical databases for reference.

Looking ahead, the exploration of Pyridine,3-cyclohexyl-2-ethoxy-(9ci) is expected to expand into emerging fields such as nanotechnology and renewable energy. Its molecular framework offers opportunities for functionalization, enabling the design of advanced materials with tailored properties. As scientific inquiry continues to evolve, this compound remains a subject of interest for its potential to address contemporary challenges in chemistry and beyond.